Mavoglurant racemate
Mavoglurant racemate
Mavoglurant racemate is the racemate of mavoglurant. Mavoglurant is a novel, non-competitive mGlu5 receptor antagonist.For antagonistic activity, (-)-mavoglurant, the (-)-enantiomer shows IC50 of 0.11 μM and 0.03 μM (Ca2+ and PI-turnover) whereas the (+)-enantiomer ((+)-10) shows only 37% and 18% inhibition at 10 μM[1].
Brand Name:
Vulcanchem
CAS No.:
1636881-61-2
VCID:
VC0003379
InChI:
SMILES:
Molecular Formula:
C19H23NO3
Molecular Weight:
313.39
Mavoglurant racemate
CAS No.: 1636881-61-2
Inhibitors
VCID: VC0003379
Molecular Formula: C19H23NO3
Molecular Weight: 313.39
| CAS No. | 1636881-61-2 |
|---|---|
| Product Name | Mavoglurant racemate |
| Molecular Formula | C19H23NO3 |
| Molecular Weight | 313.39 |
| Description | Mavoglurant racemate is the racemate of mavoglurant. Mavoglurant is a novel, non-competitive mGlu5 receptor antagonist.For antagonistic activity, (-)-mavoglurant, the (-)-enantiomer shows IC50 of 0.11 μM and 0.03 μM (Ca2+ and PI-turnover) whereas the (+)-enantiomer ((+)-10) shows only 37% and 18% inhibition at 10 μM[1]. |
| Reference | [1]. Vranesic I, et al. AFQ056/mavoglurant, a novel clinically effective mGluR5 antagonist: identification, SAR and pharmacological characterization. Bioorg Med Chem. 2014 Nov 1;22(21):5790-803 |
| Last Modified | Aug 20 2021 |
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